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Compound of Interest

Compound Name: C18 Globotriaosylceramide-d3

Cat. No.: B15598264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C18 Globotriaosylceramide-d3
(Gb3-d3), a critical internal standard for the quantification of its unlabeled counterpart, C18

Globotriaosylceramide (Gb3). Gb3 is a significant biomarker in the diagnosis and monitoring of

Fabry disease and plays a role in various cellular signaling pathways. This document outlines

the physicochemical properties, analytical methodologies, and biological relevance of Gb3, with

a focus on providing practical information for laboratory applications.

Physicochemical Properties
C18 Globotriaosylceramide-d3 is a deuterated form of C18 Globotriaosylceramide, an

endogenous glycosphingolipid. The deuterium labeling makes it an ideal internal standard for

mass spectrometry-based quantification, as it is chemically identical to the endogenous analyte

but mass-shifted.
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Property Value Reference

Formal Name

N-((2S,3R,E)-1-

(((2R,3R,4R,5S,6R)-5-

(((2S,3R,4R,5R,6R)-3,4-

dihydroxy-6-(hydroxymethyl)-5-

(((2R,3R,4S,5R,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)tetrahydro-2H-

pyran-2-yl)oxy)tetrahydro-2H-

pyran-2-yl)oxy)-3,4-dihydroxy-

6-(hydroxymethyl)tetrahydro-

2H-pyran-2-yl)oxy)-3-

hydroxyoctadec-4-en-2-

yl)octadecanamide-d3

[1]

Synonyms

N-ω-CD3-Octadecanoyl-

ceramide Trihexoside, Galα1-

4Galβ1-4Glcβ-Cer(d18:1/18:0)

d3, Gb3(d18:1/18:0-d3)

[1][2][3]

Molecular Formula C₅₄H₉₈D₃NO₁₈ [1]

Formula Weight 1055.4 [1]

Purity
≥99% deuterated forms (d1-

d3)
[1][3]

Formulation A solid [1]

Solubility
Chloroform:Methanol (2:1),

DMSO
[1]

Storage -20°C [1]

Stability ≥ 4 years [1]

A Certificate of Analysis for a specific batch provides the following quality control results:
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Test Result

Mass Spec M+Cl: 1089.6

HPLC Purity 98.0 %

TLC Purity 98 %

Data from a representative Certificate of Analysis.[4]

Experimental Protocols
Quantification of Globotriaosylceramide in Plasma and
Urine by Mass Spectrometry
This protocol provides a method for the quantification of total Gb3 in biological matrices using

C18 Globotriaosylceramide-d3 as an internal standard.

1. Sample Preparation:

Liquid Extraction/Protein Precipitation: To purify Gb3 from plasma or urine, a combination of

liquid extraction and protein precipitation is employed.[5]

Solid-Phase Extraction (SPE): Further purification of Gb3 is achieved using SPE.[5]

2. Mass Spectrometry Analysis:

Instrumentation: A liquid chromatography-quadrupole-time-of-flight (LC-Q-TOF) mass

spectrometer or a system capable of flow-injection analysis electrospray mass spectrometry

(ESI-MS) with multi-reaction-monitoring can be used.[5][6]

Ionization Mode: Electrospray ionization (ESI) in positive mode is typically used.[6]

MS Conditions (Example):[6]

Source Temperature: 500°C

Curtain Gas Flow: 30 L/min
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Ion Spray Voltage: 5500 V

Declustering Potential: 100 V

Collision Energy: 66 V

Calibration: Calibration is performed using the standard addition method with a known

concentration of the internal standard.[5]

3. Data Analysis:

The total concentration of Gb3 is calculated by monitoring the most abundant isoforms.[5]

Sample Preparation

Analysis Quantification

Plasma/Urine Liquid Extraction & Protein Precipitation Solid-Phase Extraction

LC-MS/MS Analysis Data ProcessingInternal Standard (Gb3-d3) Gb3 Concentration

Click to download full resolution via product page

Experimental workflow for Gb3 quantification.

Biological Significance and Signaling Pathways
Globotriaosylceramide is not merely a biomarker for Fabry disease; it is an active participant in

crucial cellular signaling pathways, particularly in the context of immunology and endothelial

function.

Role in Germinal Center B Cell Responses
Gb3 is essential for the production of high-affinity antibodies by germinal center (GC) B cells.[7]

It functions by binding to CD19, which disrupts the interaction between CD19 and its
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chaperone CD81. This allows CD19 to translocate to the B cell receptor (BCR) complex,

triggering a signaling cascade that leads to the degradation of the FOXO1 transcription factor.

The reduction in FOXO1 facilitates the transition of GC B cells from the dark zone (proliferation

and somatic hypermutation) to the light zone (selection).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6027126/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11404827/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11404827/
https://www.benchchem.com/product/b15598264#c18-globotriaosylceramide-d3-certificate-of-analysis
https://www.benchchem.com/product/b15598264#c18-globotriaosylceramide-d3-certificate-of-analysis
https://www.benchchem.com/product/b15598264#c18-globotriaosylceramide-d3-certificate-of-analysis
https://www.benchchem.com/product/b15598264#c18-globotriaosylceramide-d3-certificate-of-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598264?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

